Cas no 865180-77-4 (N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide)

• Product Name: N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide
• CAS No: 865180-77-4
• MF: C₂₅H₂₂N₂O₃S
• MW: 430.518784999847
• CID: 6183923
• PubChem ID: 3550435
• Update Time: 2025-07-10

N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide
• (Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)-3-phenoxybenzamide
• N-[(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxybenzamide
• F1365-1683
• 865180-77-4
• AKOS024606548
• N-(6-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide

• Inchi： 1S/C25H22N2O3S/c1-3-15-27-22-14-13-20(29-4-2)17-23(22)31-25(27)26-24(28)18-9-8-12-21(16-18)30-19-10-6-5-7-11-19/h3,5-14,16-17H,1,4,15H2,2H3/b26-25-
• InChI Key： OFXBAEHIXKZWTK-QPLCGJKRSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)/N(CC=C)C2C=CC(=CC1=2)OCC

Computed Properties

• Exact Mass: 430.13511374g/mol
• Monoisotopic Mass: 430.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide

Comprehensive Analysis of N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide (CAS 865180-77-4): Properties, Applications, and Research Insights

The compound N-(2Z)-6-ethoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxybenzamide (CAS 865180-77-4) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique benzothiazole core, combined with ethoxy and phenoxy functional groups, renders it a versatile candidate for diverse applications. Researchers frequently explore its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions regarding CAS 865180-77-4 revolves around its synthetic pathway and mechanism of action. Studies suggest that the Z-configuration of the imine bond in this compound enhances its stability and binding affinity to biological targets. This property is particularly relevant in drug discovery, where molecular conformation dictates efficacy. Additionally, the allyl (prop-2-en-1-yl) moiety introduces reactivity that can be leveraged for further derivatization, a topic often queried in organic chemistry forums.

From an industrial perspective, the ethoxybenzamide segment of this molecule has been linked to pesticide resistance modulation, a hot topic in agrochemical innovation. With growing global emphasis on food security, researchers are investigating whether CAS 865180-77-4 derivatives could address challenges like crop protection and environmental persistence. Computational models highlight its potential as a low-ecotoxicity alternative, though field validation remains ongoing.

Analytical techniques for characterizing this compound are another frequent search focus. Advanced methods such as HPLC-MS and NMR spectroscopy are essential for verifying its purity and stereochemical integrity. The benzothiazol-2-ylidene group exhibits distinct UV-Vis absorption, making it suitable for photostability studies—a critical parameter for formulation development. These aspects are crucial for laboratories optimizing high-throughput screening protocols.

In the context of intellectual property, patents referencing CAS 865180-77-4 often emphasize its utility in combination therapies or synergistic formulations. This aligns with the pharmaceutical industry's push toward multi-target drugs to combat complex diseases. Meanwhile, its logP value and solubility profile are frequently analyzed to predict ADMET properties, a key consideration in preclinical research.

Environmental scientists have also examined the biodegradation pathways of this compound, given rising concerns about microplastic pollution and persistent organic pollutants. Preliminary data suggest that its heterocyclic cleavage under specific conditions could reduce ecological impact, though further lifecycle assessments are warranted. Such findings resonate with the green chemistry movement and regulatory demands for benign-by-design chemicals.

Future directions for CAS 865180-77-4 research may explore its structure-activity relationships (SAR) through computational modeling or crystallography. As AI-driven drug design gains traction, this compound's modular structure could serve as a template for generating novel pharmacophores. Collaborative efforts between academia and industry will likely focus on scaling its synthesis while adhering to atom economy principles—a balance increasingly demanded by ESG (Environmental, Social, and Governance) criteria.